3-fluoro-4-methoxy-N-(1-((5-phenyl-1,2,4-oxadiazol-3-yl)methyl)pyrrolidin-3-yl)benzamide
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Description
3-fluoro-4-methoxy-N-(1-((5-phenyl-1,2,4-oxadiazol-3-yl)methyl)pyrrolidin-3-yl)benzamide is a useful research compound. Its molecular formula is C21H21FN4O3 and its molecular weight is 396.422. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
- A compound similar to the one , involved in anti-inflammatory and anti-cancer activities, was synthesized and characterized using various analytical methods. This highlights the compound's potential use in medicinal chemistry (Gangapuram & Redda, 2009).
- Another related compound underwent a three-step substitution reaction, followed by confirmation through spectroscopy and mass spectrometry. This process is essential for verifying the structure and purity of such complex compounds (Huang et al., 2021).
Molecular Structure Analysis
- The molecular structures of compounds similar to the one were calculated using density functional theory (DFT), confirming the consistency with crystal structures. This approach is vital for understanding the molecular behavior and potential interactions of the compound (Huang et al., 2021).
Potential Biological Activities
- Compounds with structural similarities were investigated for antibacterial activity, suggesting a potential application of the compound in developing new antibacterial agents (Rai et al., 2009).
- Another related compound was identified as an inhibitor of heparanase, indicating potential therapeutic applications in cancer treatment (Xu et al., 2006).
Applications in Nematocidal Activity
- Novel derivatives containing similar structural elements showed promising nematocidal activity, highlighting the potential agricultural applications of the compound (Liu et al., 2022).
Drug Development and Imaging
- A structurally related compound was modified to enhance its pharmacokinetic and toxicological profile, shedding light on the potential for the development of new drugs with improved properties (Mano et al., 2004).
Properties
IUPAC Name |
3-fluoro-4-methoxy-N-[1-[(5-phenyl-1,2,4-oxadiazol-3-yl)methyl]pyrrolidin-3-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21FN4O3/c1-28-18-8-7-15(11-17(18)22)20(27)23-16-9-10-26(12-16)13-19-24-21(29-25-19)14-5-3-2-4-6-14/h2-8,11,16H,9-10,12-13H2,1H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDMBOJWDZWFQOR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C(=O)NC2CCN(C2)CC3=NOC(=N3)C4=CC=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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